7-(Difluoromethoxy)-1,2,3,4-tetrahydroisoquinoline;hydrochloride

• IUPAC Name: 7-(difluoromethoxy)-1,2,3,4-tetrahydroisoquinoline;hydrochloride
• InChI: InChI=1S/C10H11F2NO.ClH/c11-10(12)14-9-2-1-7-3-4-13-6-8(7)5-9;/h1-2,5,10,13H,3-4,6H2;1H
• InChI Key: YTSCBTVIYODZTR-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1C=CC(=C2)OC(F)F.Cl
• Molecular Formula: C10H12ClF2NO
• Molecular Weight: 235.66 g/mol

Description

7-(Difluoromethoxy)-1,2,3,4-tetrahydroisoquinoline;hydrochloride (DFMTHIQ) is a synthetic compound that has been studied for its potential use in various scientific research applications. This compound has been shown to have unique biochemical and physiological effects, making it a promising candidate for future research.

Scientific Research Applications

Synthesis and Antibacterial Activities

The compound has been investigated for its synthesis and pharmacological properties, particularly in the context of antibacterial activities. A notable study involves the synthesis and testing of enantiomers of temafloxacin hydrochloride, highlighting the potent antimicrobial spectrum of this class of compounds. The enantiomers exhibited similar pharmacological profiles, indicating the compound's broad-spectrum antimicrobial potential (Chu et al., 1991).

Inhibitors of Phenylethanolamine N-methyltransferase

Another significant application involves the compound's role as an inhibitor of phenylethanolamine N-methyltransferase (PNMT), with studies showing the synthesis of related compounds that possess potent inhibitory properties. This could have therapeutic utility, indicating the compound's importance in medical research and potential drug development (Demarinis et al., 1981).

Antioxidative or Prooxidative Effects

Research has also explored the antioxidative or prooxidative effects of derivatives on free-radical-initiated hemolysis of erythrocytes, demonstrating the complex biochemical interactions and potential therapeutic applications of such compounds in oxidative stress-related conditions (Liu et al., 2002).

Magnetic and Luminescence Properties

Studies on dinuclear complexes based on derivatives have revealed insights into single-molecule magnet, magnetic refrigeration, and luminescence properties. This research contributes to our understanding of the material science applications of such compounds, potentially leading to novel technological advancements (Wang et al., 2016).

Potent and Selective Inhibitors Development

Further investigations have focused on balancing steric and electrostatic factors to design potent and selective inhibitors of PNMT, illustrating the compound's utility in developing targeted therapies for conditions influenced by PNMT activity. This research emphasizes the importance of precise molecular modification for achieving therapeutic specificity (Grunewald et al., 2006).